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Compound of Interest

Compound Name: 1-Chloro-4-iodobenzene

Cat. No.: B104392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
chloro-4-iodobenzene, a key intermediate in organic synthesis. The information is presented

to support research, development, and quality control activities involving this compound.

Quantitative Data Summary
The physical and spectroscopic properties of 1-chloro-4-iodobenzene are summarized in the

tables below for easy reference and comparison.

Table 1: General Physical Properties of 1-Chloro-4-iodobenzene
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Property Value

Molecular Formula C₆H₄ClI

Molecular Weight 238.45 g/mol

Appearance
White to light beige crystalline powder or

crystals

Melting Point 53-57 °C

Boiling Point 226-227 °C

Density 1.886 g/cm³

Solubility

Slightly soluble in chloroform and methanol

(especially when heated); limited solubility in

water.

Flash Point 108 °C

Refractive Index 1.632

Vapor Pressure 0.119 mmHg at 25 °C

Dipole Moment 0.46 D

Table 2: Spectroscopic Data for 1-Chloro-4-iodobenzene

Spectroscopic Technique Key Data Points

¹H NMR
Chemical shifts (δ) are observed for the

aromatic protons.

¹³C NMR
Signals corresponding to the carbon atoms of

the benzene ring are observed.

Infrared (IR) Spectroscopy
Characteristic absorption bands for C-H, C-C,

C-Cl, and C-I bonds are present.

Mass Spectrometry (MS)
The molecular ion peak (M⁺) and characteristic

fragmentation patterns can be observed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b104392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of 1-chloro-4-iodobenzene.

Melting Point Determination
The melting point of 1-chloro-4-iodobenzene can be determined using a capillary melting

point apparatus.[1][2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:

Ensure the 1-chloro-4-iodobenzene sample is dry and finely powdered. If necessary, gently

grind the crystals using a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a

height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard

surface.[3]

Place the packed capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point of 53-57 °C.

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.[1]

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).
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Continue heating slowly and record the temperature at which the last solid crystal melts (the

end of the melting range).

The melting point is reported as this range. For a pure compound, this range should be

narrow (typically 0.5-2 °C).[1]

Boiling Point Determination (Microscale Method)
Due to the relatively high boiling point of 1-chloro-4-iodobenzene, a microscale method is

often employed to conserve material and ensure safety.[4][5]

Apparatus:

Thiele tube or melting point apparatus

Small test tube (e.g., 75 x 10 mm)

Capillary tube (sealed at one end)

Thermometer

Heating oil (if using a Thiele tube)

Procedure:

Add a small amount (approximately 0.5 mL) of 1-chloro-4-iodobenzene to the small test

tube.

Place a capillary tube, with its sealed end up, into the test tube containing the liquid.

Attach the test tube to a thermometer using a rubber band or wire, ensuring the bottom of

the test tube is level with the thermometer bulb.

If using a Thiele tube, immerse the assembly in the heating oil. If using a melting point

apparatus, place it in the heating block.

Heat the apparatus gently. As the temperature rises, air trapped in the capillary tube will

slowly bubble out.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b104392?utm_src=pdf-body
https://chemtips.wordpress.com/2013/07/22/determining-boiling-points-on-the-microscale/
https://chemconnections.org/organic/chem226/Labs/bp/bp.htm
https://www.benchchem.com/product/b104392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


When the boiling point is reached, a rapid and continuous stream of bubbles will emerge

from the open end of the capillary tube.[4]

Stop heating and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to be

drawn back into the capillary tube.[5]

Density Determination (Water Displacement Method)
The density of solid 1-chloro-4-iodobenzene can be determined by measuring the volume of a

liquid it displaces.[6][7]

Apparatus:

Analytical balance

Graduated cylinder

Beaker

A liquid in which 1-chloro-4-iodobenzene is insoluble (e.g., water)

Procedure:

Weigh a sample of 1-chloro-4-iodobenzene using an analytical balance and record its

mass.

Fill a graduated cylinder with a known volume of the chosen liquid, ensuring it is enough to

fully submerge the solid. Record this initial volume.

Carefully place the weighed solid into the graduated cylinder, ensuring it is fully submerged

and that no liquid splashes out.

Gently tap the cylinder to dislodge any air bubbles adhering to the solid.

Record the new volume of the liquid in the graduated cylinder.

The volume of the solid is the difference between the final and initial liquid volumes.
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Calculate the density using the formula: Density = Mass / Volume.

Solubility Determination (Qualitative)
A qualitative assessment of solubility provides a general understanding of the compound's

behavior in different solvents.[8][9]

Apparatus:

Small test tubes

Spatula

Various solvents (e.g., water, methanol, chloroform)

Procedure:

Place a small, consistent amount (e.g., 10-20 mg) of 1-chloro-4-iodobenzene into separate,

labeled test tubes.

To each test tube, add a small volume (e.g., 1 mL) of a different solvent.

Agitate the mixture by gently shaking or stirring.

Observe whether the solid dissolves completely, partially, or not at all at room temperature.

If the compound does not dissolve at room temperature, the mixture can be gently heated to

observe for any change in solubility.

Record the observations for each solvent (e.g., soluble, slightly soluble, insoluble).

Visualization of Characterization Workflow
The following diagram illustrates a logical workflow for the synthesis and characterization of 1-
chloro-4-iodobenzene.
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Caption: Workflow for the synthesis and characterization of 1-chloro-4-iodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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